Cas no 61234-56-8 (9H-Xanthen-9-one, 5-chloro-3,7-dihydroxy-2-methyl-)

• Product Name: 9H-Xanthen-9-one, 5-chloro-3,7-dihydroxy-2-methyl-
• CAS No: 61234-56-8
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• CID: 487516
• PubChem ID: 71397930
• Update Time: 2025-04-19

9H-Xanthen-9-one, 5-chloro-3,7-dihydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 5-chloro-3,7-dihydroxy-2-methyl-
• 5-chloro-3,7-dihydroxy-2-methylxanthen-9-one
• 61234-56-8
• DTXSID30819389
• 5-CHLORO-3,7-DIHYDROXY-2-METHYL-9H-XANTHEN-9-ONE

• Inchi： 1S/C14H9ClO4/c1-6-2-8-12(5-11(6)17)19-14-9(13(8)18)3-7(16)4-10(14)15/h2-5,16-17H,1H3
• InChI Key： RFWUTPSRQKCERF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C3C=C(C)C(=CC=3OC=21)O)=O)O

Computed Properties

• Exact Mass: 276.01897
• Monoisotopic Mass: 276.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76